Cas no 1252572-07-8 (Benzenemethanol, 5-bromo-2-fluoro-alpha,3-dimethyl-)

Benzenemethanol, 5-bromo-2-fluoro-alpha,3-dimethyl- structure
1252572-07-8 structure
Product Name:Benzenemethanol, 5-bromo-2-fluoro-alpha,3-dimethyl-
CAS No:1252572-07-8
MF:C9H10BrFO
MW:233.077505588531
CID:5075572
Update Time:2023-08-25

Benzenemethanol, 5-bromo-2-fluoro-alpha,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 5-bromo-2-fluoro-alpha,3-dimethyl-
    • 1-(5-bromo-2-fluoro-3-methylphenyl)ethanol
    • Inchi: 1S/C9H10BrFO/c1-5-3-7(10)4-8(6(2)12)9(5)11/h3-4,6,12H,1-2H3
    • InChI Key: MBQKCFJCSQFOAM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C(=C(C=1)C(C)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2

Benzenemethanol, 5-bromo-2-fluoro-alpha,3-dimethyl- Pricemore >>

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